(E)-2-cyano-N-(o-tolyl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(2-methylphenyl)-3-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C22H15F3N2O2/c1-14-5-2-3-8-19(14)27-21(28)16(13-26)12-18-9-10-20(29-18)15-6-4-7-17(11-15)22(23,24)25/h2-12H,1H3,(H,27,28)/b16-12+
• InChI Key: MSFTXRQWDRMAKH-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F)C#N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C(=C/C2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F)/C#N
• Molecular Formula: C22H15F3N2O2
• Molecular Weight: 396.4 g/mol

Description

(E)-2-cyano-N-(o-tolyl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylamide, also known as TFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Enantioselective Synthesis

• Green Organic Synthesis : (E)-2-cyano-3(furan-2-yl) acrylamide has been synthesized using green chemistry approaches under microwave radiation. This synthesis involves the use of filamentous marine and terrestrial-derived fungi, highlighting an environmentally friendly method for producing such compounds (Jimenez et al., 2019).

Corrosion Inhibition

• Copper Corrosion Inhibition : Certain derivatives of acrylamide, including those related to the chemical structure , have shown effectiveness as corrosion inhibitors for copper in nitric acid solutions. This suggests potential applications in protecting metal surfaces in industrial settings (Abu-Rayyan et al., 2022).

Solar Cell Applications

• Organic Sensitizers for Solar Cells : Derivatives of 2-cyano-acrylic acid, including molecules structurally similar to (E)-2-cyano-N-(o-tolyl)-3-(5-(3-(trifluoromethyl)phenyl)furan-2-yl)acrylamide, have been engineered for use as organic sensitizers in solar cells. These compounds have shown high efficiency in converting sunlight to electricity (Kim et al., 2006).

Optoelectronic Properties

• Nonlinear Optical Materials : The compound and its derivatives are explored for their optoelectronic properties, making them suitable candidates for nonlinear optical materials. This application is significant in the field of photonics and telecommunications (Fonkem et al., 2019).

Antiviral Applications

• Inhibition of SARS Coronavirus : A structurally related compound has been identified as an inhibitor of the SARS coronavirus helicase, demonstrating potential antiviral applications (Lee et al., 2017).

Fluorescence and Luminescence Properties

• Mechanofluorochromic Properties : Some 3-aryl-2-cyano acrylamide derivatives exhibit distinct fluorescence properties due to different stacking modes. This suggests applications in materials science, particularly in developing fluorescent materials (Song et al., 2015).

Antitumor Activity

• Antitumor Properties : Derivatives of 2-cyano-acrylamide have shown promising antitumor activities in vitro, suggesting potential applications in cancer research and therapy (Fahim et al., 2019).